Cas no 802010-81-7 (5-Isoquinolinecarboxylicacid, 2-ethyldecahydro-, methyl ester)
802010-81-7 structure
Product Name:5-Isoquinolinecarboxylicacid, 2-ethyldecahydro-, methyl ester
CAS No:802010-81-7
MF:C13H23NO2
MW:225.32722401619
CID:713109
PubChem ID:45095559
Update Time:2025-04-19
5-Isoquinolinecarboxylicacid, 2-ethyldecahydro-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-Isoquinolinecarboxylicacid, 2-ethyldecahydro-, methyl ester
- 5-Isoquinolinecarboxylicacid,2-ethyldecahydro-,methylester(8CI)
- methyl 2-ethyl-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-5-carboxylate
- methyl 2-ethyldecahydroisoquinoline-5-carboxylate
- methyl 2-ethyl-decahydroisoquinoline-5-carboxylate
- 5-isoquinolinecarboxylic acid,2-ethyldecahydro-,methyl ester
- 802010-81-7
-
- Inchi: 1S/C13H23NO2/c1-3-14-8-7-11-10(9-14)5-4-6-12(11)13(15)16-2/h10-12H,3-9H2,1-2H3
- InChI Key: ULPTVDUQBTYMEY-UHFFFAOYSA-N
- SMILES: O(C)C(C1CCCC2CN(CC)CCC21)=O
Computed Properties
- Exact Mass: 225.173
- Monoisotopic Mass: 225.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 2.2
5-Isoquinolinecarboxylicacid, 2-ethyldecahydro-, methyl ester Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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